Cas no 2001564-90-3 (N-[[P(S)]-3′-Deoxy-2-methoxy-P-phenyl-5′-adenylyl]-L-alanine phenylmethyl ester)

• Product Name: N-[[P(S)]-3′-Deoxy-2-methoxy-P-phenyl-5′-adenylyl]-L-alanine phenylmethyl ester
• CAS No: 2001564-90-3
• MF: C₂₇H₃₁N₆O₈P
• MW: 598.544206857681
• CID: 6957627
• Update Time: 2026-03-12

N-[[P(S)]-3′-Deoxy-2-methoxy-P-phenyl-5′-adenylyl]-L-alanine phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-[[P(S)]-3′-deoxy-2-methoxy-P-phenyl-5′-adenylyl]-, phenylmethyl ester
• N-[[P(S)]-3′-Deoxy-2-methoxy-P-phenyl-5′-adenylyl]-L-alanine phenylmethyl ester

• Inchi： 1S/C27H31N6O8P/c1-17(26(35)38-14-18-9-5-3-6-10-18)32-42(36,41-19-11-7-4-8-12-19)39-15-20-13-21(34)25(40-20)33-16-29-22-23(28)30-27(37-2)31-24(22)33/h3-12,16-17,20-21,25,34H,13-15H2,1-2H3,(H,32,36)(H2,28,30,31)/t17-,20-,21+,25+,42-/m0/s1
• InChI Key： RJTZBZVUBWUXEQ-BHUORUKASA-N
• SMILES： NC1N=C(N=C2C=1N=CN2[C@H]1[C@@H](C[C@H](O1)CO[P@@](=O)(N[C@@H](C)C(=O)OCC1C=CC=CC=1)OC1C=CC=CC=1)O)OC

Experimental Properties

• Density: 1.522±0.14 g/cm3(Temp: 25 °C; Press: 760 Torr)(predicted)
• Boiling Point: 814.045±75.00 °C(Press: 760.00 Torr)(predicted)
• pka: 13.473±0.60(predicted)